Cas no 5828-42-2 (10H-Phenothiazine, 10-acetyl-2-chloro-)

• Product Name: 10H-Phenothiazine, 10-acetyl-2-chloro-
• CAS No: 5828-42-2
• MF: C₁₄H₁₀ClNOS
• MW: 275.753301143646
• CID: 342605
• PubChem ID: 12527444
• Update Time: 2025-04-19

10H-Phenothiazine, 10-acetyl-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 10-acetyl-2-chloro-
• 1-(2-chlorophenothiazin-10-yl)ethanone
• 5828-42-2
• DTXSID20501403
• SCHEMBL8870414
• AKOS016027493
• 1-(2-CHLORO-10H-PHENOTHIAZIN-10-YL)ETHAN-1-ONE

• Inchi： 1S/C14H10ClNOS/c1-9(17)16-11-4-2-3-5-13(11)18-14-7-6-10(15)8-12(14)16/h2-8H,1H3
• InChI Key： RFWFCXLPBGQJPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(C)=O)C1C=CC=CC=1S2

Computed Properties

• Exact Mass: 275.0173
• Monoisotopic Mass: 275.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31